Cas no 52591-55-6 (Uridine 3'-(trihydrogendiphosphate), 5'-(trihydrogen diphosphate) (9CI))

Uridine 3'-(trihydrogendiphosphate), 5'-(trihydrogen diphosphate) (9CI) structure
52591-55-6 structure
Product Name:Uridine 3'-(trihydrogendiphosphate), 5'-(trihydrogen diphosphate) (9CI)
CAS No:52591-55-6
MF:C9H16N2O18P4
MW:564.120986938477
CID:376356
PubChem ID:193877
Update Time:2025-04-19

Uridine 3'-(trihydrogendiphosphate), 5'-(trihydrogen diphosphate) (9CI) Chemical and Physical Properties

Names and Identifiers

    • Uridine 3'-(trihydrogendiphosphate), 5'-(trihydrogen diphosphate) (9CI)
    • [(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-4-hydroxy-2-[[hydroxy(phosphonooxy)phosphoryl]oxymethyl]oxolan-3-yl] phosphono hydrogen phosphate
    • uridine 3'-diphosphate 5'-diphosphate
    • 52591-55-6
    • ppUpp
    • DTXSID60200569
    • Uridine 3'-(trihydrogen diphosphate) 5'-(trihydrogen diphosphate)
    • Inchi: 1S/C9H16N2O18P4/c12-5-1-2-11(9(14)10-5)8-6(13)7(27-33(23,24)29-31(18,19)20)4(26-8)3-25-32(21,22)28-30(15,16)17/h1-2,4,6-8,13H,3H2,(H,21,22)(H,23,24)(H,10,12,14)(H2,15,16,17)(H2,18,19,20)/t4-,6-,7-,8-/m1/s1
    • InChI Key: VEWFJWUGNWJRLL-XVFCMESISA-N
    • SMILES: P(=O)(O)(OP(=O)(O)O)O[C@@H]1[C@@H](COP(=O)(O)OP(=O)(O)O)O[C@H]([C@@H]1O)N1C=CC(NC1=O)=O

Computed Properties

  • Exact Mass: 563.93488
  • Monoisotopic Mass: 563.93485966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 1000
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -7.2
  • Topological Polar Surface Area: 305Ų

Experimental Properties

  • PSA: 305.45
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